Cas no 915721-06-1 (4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester)
915721-06-1 structure
Product Name:4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester
CAS No:915721-06-1
MF:C6H7BrN2O2S
MW:251.100979089737
CID:2132606
PubChem ID:121393589
Update Time:2025-04-21
4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester
- SCHEMBL17819106
- methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate
- MPAFPVFKXUZQGL-UHFFFAOYSA-N
- methyl 2-bromo-5-(methylamino)thiazole-4-carboxylate
- 971-691-2
- 915721-06-1
- EN300-6511229
- 4-Thiazolecarboxylic acid,2-bromo-5-(methylamino)-,methyl ester
-
- Inchi: 1S/C6H7BrN2O2S/c1-8-4-3(5(10)11-2)9-6(7)12-4/h8H,1-2H3
- InChI Key: MPAFPVFKXUZQGL-UHFFFAOYSA-N
- SMILES: BrC1=NC(C(=O)OC)=C(NC)S1
Computed Properties
- Exact Mass: 249.94116Da
- Monoisotopic Mass: 249.94116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 79.5Ų
4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511229-0.05g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 0.05g |
$186.0 | 2025-03-14 | |
| Enamine | EN300-6511229-0.1g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 0.1g |
$277.0 | 2025-03-14 | |
| Enamine | EN300-6511229-0.25g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 0.25g |
$396.0 | 2025-03-14 | |
| Enamine | EN300-6511229-0.5g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 0.5g |
$624.0 | 2025-03-14 | |
| Enamine | EN300-6511229-1.0g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 1.0g |
$800.0 | 2025-03-14 | |
| Enamine | EN300-6511229-2.5g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 2.5g |
$1568.0 | 2025-03-14 | |
| Enamine | EN300-6511229-5.0g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 5.0g |
$2318.0 | 2025-03-14 | |
| Enamine | EN300-6511229-10.0g |
methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate |
915721-06-1 | 95.0% | 10.0g |
$3438.0 | 2025-03-14 |
4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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